Cas no 1282987-55-6 (1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine)

• Product Name: 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine
• CAS No: 1282987-55-6
• MF: C₁₅H₂₂ClN₃
• MW: 279.808282375336
• MDL: MFCD16502230
• CID: 4586064
• PubChem ID: 61684970
• Update Time: 2025-05-22

1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine
• Piperazine, 1-(2-chlorophenyl)-4-(4-piperidinyl)-

• MDL： MFCD16502230
• Inchi： 1S/C15H22ClN3/c16-14-3-1-2-4-15(14)19-11-9-18(10-12-19)13-5-7-17-8-6-13/h1-4,13,17H,5-12H2
• InChI Key： QEEWFXMEMJTKRG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)CCN(C2CCNCC2)CC1

Additional information on 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine

Recent Advances in the Study of 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine (CAS: 1282987-55-6)

The compound 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine (CAS: 1282987-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and piperidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) receptors. Preliminary findings suggest that 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine exhibits high affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of neuropsychiatric disorders such as schizophrenia and depression. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and selectivity profiles.

In addition to its CNS applications, recent studies have explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. These findings open new avenues for the development of targeted cancer therapies, particularly for resistant forms of the disease.

The synthesis and optimization of 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are employing advanced techniques like LC-MS/MS and PET imaging to address these gaps and optimize the compound's therapeutic potential.

In conclusion, 1-(2-chlorophenyl)-4-(piperidin-4-yl)piperazine (CAS: 1282987-55-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from CNS disorders to oncology, highlight its potential as a multi-target therapeutic agent. Continued research and development will be essential to fully realize its clinical benefits.